Cas no 2137087-57-9 (tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate
• CAS No: 2137087-57-9
• MF: C₁₅H₂₀BrNO₄
• MW: 358.227603912354
• CID: 5966484
• PubChem ID: 165500841
• Update Time: 2025-06-11

tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate
• 2137087-57-9
• tert-butyl N-[(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropyl]carbamate
• EN300-1163674

• Inchi： 1S/C15H20BrNO4/c1-15(2,3)21-14(19)17-13(7-8-18)11-6-5-10(20-4)9-12(11)16/h5-6,8-9,13H,7H2,1-4H3,(H,17,19)/t13-/m1/s1
• InChI Key： CLYICILREOSLCD-CYBMUJFWSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H](CC=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 357.05757g/mol
• Monoisotopic Mass: 357.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate

Introduction to tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate (CAS No. 2137087-57-9)

Tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate, identified by its CAS number 2137087-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its chiral center and aromatic substituents, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The name of the compound highlights several key structural elements that contribute to its unique properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility, reactivity, and interaction with biological targets. The (1R) configuration indicates a specific stereochemical arrangement of the chiral center, which is crucial for the compound's biological activity. The 2-bromo-4-methoxyphenyl moiety is an aromatic ring substituted with bromine and methoxy groups, both of which are known to modulate electronic properties and biological interactions. Finally, the 3-oxopropylcarbamate part introduces a carbamate functional group attached to an aldehyde-like structure, enhancing its potential as a bioactive molecule.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for drug discovery. The specific combination of substituents in tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate suggests potential applications in treating neurological disorders, inflammatory conditions, and other diseases where enzyme inhibition is a key mechanism.

One of the most compelling aspects of this compound is its structural complexity, which allows for fine-tuning of its pharmacological properties. The chiral center at the (1R) configuration plays a critical role in determining the compound's enantioselectivity, which can significantly impact its efficacy and safety profile. Additionally, the aromatic ring with bromine and methoxy substituents can serve as a recognition site for biological targets, enhancing binding affinity and specificity.

Recent studies have demonstrated that carbamate derivatives can act as potent inhibitors of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease and other cognitive disorders. The structural features of tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate make it a promising candidate for developing novel AChE inhibitors with improved pharmacokinetic properties. Furthermore, preliminary in vitro studies have shown that this compound exhibits significant inhibitory activity against certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

The synthesis of this compound involves multiple steps, including the formation of the carbamate group and the introduction of the chiral center. Advanced synthetic methodologies such as asymmetric hydrogenation and transition metal-catalyzed reactions have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the complexity of the molecule but also showcase the advancements in organic synthesis techniques that enable the preparation of complex pharmaceutical intermediates.

From a regulatory perspective, tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate (CAS No. 2137087-57-9) is subject to standard pharmaceutical regulations governing the development and commercialization of new chemical entities. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous preclinical studies are essential steps before it can be considered for clinical trials. The growing body of research on this compound underscores its potential as a therapeutic agent and highlights the need for further investigation into its safety and efficacy profiles.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel drug candidates derived from carbamate scaffolds like tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate.

In conclusion,tert-butyl N-(1R)-1-(2-bromo-4-methoxyphenyl)-3-oxopropylcarbamate represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its development underscores the importance of innovative synthetic methodologies and rigorous scientific investigation in advancing drug discovery efforts.